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Cat. No.: B15570654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the dosing, administration, and

relevant experimental protocols for the use of AM-8123, a potent and orally active apelin

receptor (APJ) agonist, in rat models of cardiovascular disease.[1][2]

Overview of AM-8123
AM-8123 is a small-molecule agonist of the APJ receptor, which plays a crucial role in

cardiovascular function.[2][3] Activation of the APJ receptor by AM-8123 has been shown to

improve cardiac function, particularly in models of heart failure.[4] Its mechanism of action

involves the activation of downstream signaling pathways, including the phosphorylation of

ERK and AKT.[4] AM-8123 exhibits favorable pharmacokinetic properties in rats, including

good oral bioavailability, making it a valuable tool for preclinical cardiovascular research.[4]

Quantitative Data Summary
The following tables summarize the available quantitative data for the dosing and

pharmacokinetics of AM-8123 in rat models.

Table 1: Dosing Regimens for AM-8123 in Rat Models
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Administration
Route

Dose
Dosing
Schedule

Rat Model Reference

Oral (p.o.) 100 mg/kg
Twice daily for 9

weeks

Myocardial

Infarction (LAD

ligation)

[4]

Intravenous (i.v.) 0.5 mg/kg Single dose
Pharmacokinetic

studies
[4]

Intravenous (i.v.)
0.035, 0.09, 0.9,

and 9 mg/kg

Escalating single

doses
Not specified [2]

Intravenous (i.v.)

Infusion

0.002, 0.0045,

0.02, 0.045, 0.2,

0.45, 2, and 8

mg/kg

Escalating

doses, each for

10 minutes

Myocardial

Infarction (LAD

ligation)

[5]

Table 2: Pharmacokinetic Parameters of AM-8123 in Rats

Parameter Value
Administration
Route

Dose Reference

Terminal Half-life

(t½)
3.2 hours Intravenous (i.v.) 0.5 mg/kg [4]

Volume of

Distribution (Vss)
0.81 L/kg Intravenous (i.v.) 0.5 mg/kg [4]

Clearance (CL) Moderate Intravenous (i.v.) 0.5 mg/kg [4]

Oral

Bioavailability

Appreciably

greater than pyr-

apelin-13

Oral (p.o.) vs.

Intravenous (i.v.)

2 mg/kg (p.o.) vs.

0.5 mg/kg (i.v.)
[4]

Experimental Protocols
This section provides detailed methodologies for key experiments involving the administration

of AM-8123 to rat models of myocardial infarction.
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Left Anterior Descending (LAD) Coronary Artery Ligation
Model
This protocol describes the surgical procedure to induce myocardial infarction (MI) in rats.

Materials:

Anesthesia (e.g., ketamine/xylazine cocktail)

Endotracheal tube

Mechanical ventilator

Surgical instruments (scalpel, forceps, retractors, needle holder)

Suture material (e.g., 6-0 silk)

Stereomicroscope

Procedure:

Anesthetize the rat and place it in a supine position on a heating pad to maintain body

temperature.

Intubate the rat and connect it to a mechanical ventilator.

Perform a left thoracotomy to expose the heart.

Gently retract the ribs to visualize the left anterior descending (LAD) coronary artery.

Using a stereomicroscope for visualization, pass a suture needle under the LAD.

Permanently ligate the LAD to induce myocardial ischemia.[6][7][8][9][10]

Close the thoracic cavity in layers and allow the rat to recover.

AM-8123 Formulation and Administration
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Formulation for Oral Administration (Gavage): A formulation for a related compound, AMG 986,

has been described as 2% hydroxpropyl methylcellulose, 1% Pluronic F68, pH 10.[5] A similar

vehicle could be considered for AM-8123, with appropriate solubility and stability testing.

Formulation for Intravenous Administration: A vehicle used for intravenous infusion of AM-8123
is 25% HPbCD, 10% PEG400, pH 9.5 with NaOH.[5]

Oral Gavage Protocol:

Accurately weigh the required amount of AM-8123 and prepare the formulation.

Gently restrain the rat.

Insert a gavage needle into the esophagus and deliver the formulation directly into the

stomach.

Intravenous Injection Protocol:

Prepare the AM-8123 formulation in a sterile syringe.

Place the rat in a restrainer to expose the tail.

Warm the tail to dilate the lateral tail veins.

Insert a needle into one of the lateral tail veins and administer the drug.

Assessment of Cardiac Function
Echocardiography Protocol:

Lightly anesthetize the rat.

Shave the chest area to ensure good probe contact.

Apply ultrasound gel to the chest.

Use a high-frequency ultrasound probe to obtain parasternal long-axis and short-axis views

of the heart.[11][12][13]
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Measure left ventricular dimensions, ejection fraction (EF), and fractional shortening (FS) to

assess cardiac function.[1][14]

Pressure-Volume (PV) Loop Analysis Protocol:

Anesthetize the rat and insert a pressure-volume catheter into the left ventricle via the right

carotid artery.[15][16]

Allow the animal to stabilize.

Record baseline pressure and volume data.

Perform transient preload reduction (e.g., by occluding the inferior vena cava) to generate a

family of PV loops.[3][17][18]

Analyze the data to determine load-independent measures of cardiac contractility and

diastolic function.

Visualizations
The following diagrams illustrate the signaling pathway of AM-8123 and a typical experimental

workflow.
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Caption: Signaling pathway of AM-8123 via the APJ receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570654#dosing-and-administration-of-am-8123-in-
rat-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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